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Compound of Interest

Compound Name: Tetradecanoate

Cat. No.: B1227901 Get Quote

This guide provides crucial safety protocols and logistical plans for the handling and disposal of

tetradecanoate and its common forms, such as tetradecanoic acid (myristic acid) and its

esters (e.g., methyl tetradecanoate). The information is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Identification and Classification
Tetradecanoic acid and its esters are generally considered to have low toxicity.[1] However,

different suppliers may classify the same chemical with different hazards. For instance, while

some safety data sheets (SDS) for methyl tetradecanoate and tetradecanoic acid state they

are not classified as hazardous substances[1][2][3], another SDS for myristic acid methyl ester

classifies it as a highly flammable liquid and vapor that causes skin and serious eye irritation.[4]

Therefore, it is imperative to always consult the specific safety data sheet provided by the

manufacturer for the exact product you are using.

Potential hazards can include:

Eye and Skin Irritation: Direct contact may cause irritation.[4][5]

Respiratory Tract Irritation: Inhalation of dust from the solid form or vapors from the heated

liquid may irritate the respiratory tract.[5][6]

Flammability: Some ester forms may be flammable.[4]
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Personal Protective Equipment (PPE)
A comprehensive personal protective equipment strategy is essential to minimize exposure.

The following table summarizes the recommended PPE for handling tetradecanoate
compounds.

Protection Type Specific Equipment Rationale and Citation

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

To protect against splashes

and dust that could cause eye

irritation.[2][5][7]

Skin Protection

Chemical-resistant gloves

(e.g., Nitrile, PVC, or rubber).

Lab coat or protective clothing.

To prevent skin contact, as

some forms may cause skin

irritation.[2][5][8][9]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust or vapors

are generated, use a NIOSH-

approved respirator.[1][2][5]

To prevent inhalation of

airborne particles or vapors,

which can cause respiratory

irritation.[5]

Handling and Storage Procedures
Handling:

Always handle chemicals in a well-ventilated area.[5][7]

Avoid contact with eyes, skin, and clothing.[5][7][10]

Avoid breathing dust or vapors.[4][7]

Wash hands thoroughly after handling.[8]

Keep away from ignition sources and incompatible materials such as strong oxidizers, acids,

and bases.[4][5][10]

Storage:
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Store in a cool, dry, and well-ventilated place.[1][5][10]

Keep containers tightly closed when not in use.[5][10]

Store away from incompatible materials.[5][10]

First-Aid Measures
Immediate response is critical in case of accidental exposure.

Exposure Route First-Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids. Seek

medical attention if irritation persists.[2][5][6]

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing.

Seek medical attention if irritation occurs.[2][5]

[8]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If symptoms persist,

consult a physician.[2][5][6]

Ingestion

Rinse mouth with water and then drink plenty of

water. Do not induce vomiting. Seek medical

attention.[2][5][6]

Operational Plan: Spill Response
In the event of a spill, a clear and immediate plan of action is necessary to ensure safety and

minimize environmental contamination.
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Workflow for Handling a Tetradecanoate Spill

1. Ensure Immediate Safety

2. Assess the Spill

Evacuate & Ventilate Area
Remove Ignition Sources

3. Assemble PPE

Identify substance &
estimate quantity

4. Contain the Spill

Wear gloves, goggles,
& protective clothing

5. Clean Up and Absorb

Use inert material to
prevent spreading

6. Decontaminate Area

Absorb with sand, earth, or
universal binder

For solids, dampen with 60-70% ethanol

7. Dispose of Waste

Wash site with soap & water
 or 60-70% ethanol

8. Report Incident

Collect waste in sealed
containers for disposal

Follow institutional protocols

Click to download full resolution via product page

Caption: Step-by-step procedure for safely managing a tetradecanoate spill.
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Disposal Plan
Proper disposal is crucial to prevent environmental contamination.

Chemical Waste: Dispose of tetradecanoate waste at a licensed hazardous-waste site in

accordance with all applicable federal, state, and local regulations.[5][6][11]

Contaminated Materials: Any materials used for cleanup (e.g., absorbents, gloves,

contaminated clothing) should be placed in a sealed, labeled container and disposed of as

hazardous waste.[5][6][12]

Small Quantities: Some regulations may permit the disposal of very small quantities with

household waste, but this should be verified with local authorities and institutional policies.[3]

Avoid discharging into sewers or drains.[1][3][5]

Quantitative Data
The following table presents relevant quantitative data for Tetradecanoic Acid. This information

is critical for risk assessment and emergency response planning.

Data Point Value Source

Protective Action Criteria

(PAC-1)
0.14 mg/m³ NOAA[12]

Protective Action Criteria

(PAC-2)
1.6 mg/m³ NOAA[12]

Protective Action Criteria

(PAC-3)
9.3 mg/m³ NOAA[12]

Flash Point (Methyl

Tetradecanoate)
> 110 °C / > 230 °F Fisher Scientific[2]

Molecular Weight

(Tetradecanoic Acid)
228.38 g/mol Cosmo Bio USA[1]

Molecular Weight (Methyl

Tetradecanoate)
242.2 g/mol CPAchem Ltd.[3]
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PAC values represent airborne concentration thresholds for different levels of health effects,

with PAC-1 being mild and transient and PAC-3 being life-threatening.

Experimental Protocols
The information presented in this guide is derived from Safety Data Sheets (SDS), which are

documents providing occupational safety and health information. These documents do not

contain detailed methodologies for scientific experiments. For experimental protocols involving

tetradecanoate, please refer to relevant scientific literature and established laboratory

procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1227901#personal-protective-equipment-for-
handling-tetradecanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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